2-[(2,4-Dimethoxyphenyl)methylene]-6-hydroxy-7-methylbenzo[b]furan-3-one

• IUPAC Name: (2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C18H16O5/c1-10-14(19)7-6-13-17(20)16(23-18(10)13)8-11-4-5-12(21-2)9-15(11)22-3/h4-9,19H,1-3H3/b16-8-
• InChI Key: IAYCHLWZCYSNRX-PXNMLYILSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=C(C=C(C=C3)OC)OC)C2=O)O
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C\C3=C(C=C(C=C3)OC)OC)/C2=O)O
• Molecular Formula: C18H16O5
• Molecular Weight: 312.3 g/mol

Description

2-[(2,4-Dimethoxyphenyl)methylene]-6-hydroxy-7-methylbenzo[b]furan-3-one, commonly known as DMHF, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science. DMHF is a member of the benzo[b]furan family and has a unique chemical structure that makes it an attractive candidate for research and development.

Scientific Research Applications

Synthetic Methodologies and Chemical Studies

Research in synthetic chemistry has explored various methodologies to create benzofuran derivatives due to their significance in natural products and pharmaceuticals. For instance, studies have demonstrated the synthesis of sesamol derivatives and their structural analogs through dehydration and hydrogenation processes, highlighting the versatility of benzofuran compounds in synthetic organic chemistry (Fukui, Nakayama, & Tanaka, 1969). Additionally, the synthesis and structural analysis of related compounds, such as 3-iodobenzo[b]furans, have been developed through iodocyclization of ethoxyethyl ethers to alkynes, showcasing the adaptability of these methods for constructing complex molecular architectures (Okitsu, Nakazawa, Taniguchi, & Wada, 2008).

Biological Activities

Compounds related to "2-[(2,4-Dimethoxyphenyl)methylene]-6-hydroxy-7-methylbenzo[b]furan-3-one" have shown a variety of biological activities, including antimicrobial and anticancer properties. For example, new furanoid diterpenes isolated from Caesalpinia pulcherrima, which include benzofuran derivatives, displayed significant antimicrobial activity against several bacteria and fungi (Ragasa, Hofilena, & Rideout, 2002). Moreover, novel 3-arylaminobenzofuran derivatives have been designed for anticancer and antiangiogenic activity, demonstrating the potential of benzofuran scaffolds in the development of new antineoplastic agents (Romagnoli et al., 2015).

Structural Analyses

Structural characterization of benzofuran derivatives has provided insights into their chemical properties and potential applications. Studies on the lactonization products of related compounds have elucidated the favored pathways for lactonization, contributing to a deeper understanding of their chemical behavior (Evans, Fronczek, & Gandour, 1995). These analyses are crucial for guiding the design of new compounds with desired biological activities.

Mechanism of Action

Target of Action

Similar compounds with indole and benzofuran structures have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

Compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes

Biochemical Pathways

Compounds with similar structures have been found to influence various biological activities, suggesting that this compound may also affect multiple biochemical pathways .

Result of Action

Similar compounds have been found to exhibit various biological activities, suggesting that this compound may also have diverse molecular and cellular effects .